2-methyl-N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide

• IUPAC Name: 2-methyl-N-[6-[2-[(3-methyl-1,2-oxazol-5-yl)amino]-2-oxoethyl]sulfanylpyridazin-3-yl]propanamide
• InChI: InChI=1S/C14H17N5O3S/c1-8(2)14(21)15-10-4-5-13(18-17-10)23-7-11(20)16-12-6-9(3)19-22-12/h4-6,8H,7H2,1-3H3,(H,16,20)(H,15,17,21)
• InChI Key: TVIXAHOBOPIATM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C(C)C
• Molecular Formula: C14H17N5O3S
• Molecular Weight: 335.38 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyridazine ring, an oxazole ring, a sulfanyl group, and an amide group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The oxazole ring is a five-membered ring containing an oxygen atom and a nitrogen atom. The pyridazine ring is a six-membered ring containing two nitrogen atoms.

Chemical Reactions Analysis

The types of chemical reactions that this compound can undergo would depend on the specific functional groups present in the molecule. For example, the amide group could undergo hydrolysis, and the sulfanyl group could participate in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups it contains. For example, the presence of an amide group could result in the formation of hydrogen bonds, affecting the compound’s solubility and boiling point.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological activity, which is not known based on the information available.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties.